molecular formula C21H23FN2O3 B254607 N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide

N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide

Cat. No. B254607
M. Wt: 370.4 g/mol
InChI Key: RXEQZRBEDROCNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the benzamide family, which is known for its diverse range of biological activities.

Mechanism of Action

The mechanism of action of N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer development. It has been shown to inhibit the activity of the proteasome, which is an enzyme complex that plays a key role in protein degradation and cell signaling. It has also been shown to inhibit the activity of the NF-kB pathway, which is a signaling pathway that is involved in inflammation and cancer development.
Biochemical and Physiological Effects:
N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (cell death) in cancer cells, and inhibit the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer development. It has also been shown to have anti-viral properties and to inhibit the replication of certain viruses, such as HIV and hepatitis C.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide is its potential as a therapeutic agent for cancer and viral infections. It has been shown to be effective in preclinical studies, and it has the potential to be developed into a clinically useful drug. However, there are also some limitations to using this compound in lab experiments. It is a relatively new compound, and there is still much to be learned about its mechanism of action and potential side effects. Additionally, its synthesis method can be challenging, which can limit its availability for research purposes.

Future Directions

There are several future directions for research on N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide. One area of interest is its potential as a therapeutic agent for cancer and viral infections. Further studies are needed to determine its efficacy and safety in clinical trials. Another area of interest is its mechanism of action. More research is needed to fully understand how this compound works and how it can be optimized for therapeutic use. Additionally, there is a need for more research on the synthesis method of this compound, as well as its potential side effects and limitations. Overall, N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide is a promising compound that has the potential to be developed into a clinically useful drug for the treatment of cancer and viral infections.

Synthesis Methods

The synthesis of N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide involves the reaction of 2-fluoroaniline with ethyl 4-aminobenzoate, followed by the reaction of the resulting compound with cyclohexyl isocyanate. The final step involves the reaction of the intermediate product with 2-chloro-N-(2-hydroxyethyl)acetamide. The synthesis of this compound has been reported in several scientific articles, and it is considered to be a relatively straightforward process.

Scientific Research Applications

N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-tumor, and anti-viral properties. Several studies have reported its effectiveness in treating various types of cancer, including breast, lung, and prostate cancer. It has also been shown to be effective against viral infections, such as HIV and hepatitis C.

properties

Product Name

N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide

Molecular Formula

C21H23FN2O3

Molecular Weight

370.4 g/mol

IUPAC Name

N-cyclohexyl-4-[2-(2-fluoroanilino)-2-oxoethoxy]benzamide

InChI

InChI=1S/C21H23FN2O3/c22-18-8-4-5-9-19(18)24-20(25)14-27-17-12-10-15(11-13-17)21(26)23-16-6-2-1-3-7-16/h4-5,8-13,16H,1-3,6-7,14H2,(H,23,26)(H,24,25)

InChI Key

RXEQZRBEDROCNC-UHFFFAOYSA-N

SMILES

C1CCC(CC1)NC(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3F

Canonical SMILES

C1CCC(CC1)NC(=O)C2=CC=C(C=C2)OCC(=O)NC3=CC=CC=C3F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.